Cas no 13250-88-9 (Benzene,1,1'-[thiobis(methylene)]bis[4-methyl-)
13250-88-9 structure
Product Name:Benzene,1,1'-[thiobis(methylene)]bis[4-methyl-
CAS No:13250-88-9
MF:C16H18S
MW:242.379123210907
CID:222861
PubChem ID:139416
Update Time:2025-04-19
Benzene,1,1'-[thiobis(methylene)]bis[4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,1'-[thiobis(methylene)]bis[4-methyl-
- Sulfide, bis(4-methylbenzyl)-
- AB-131
- AC1L3ET7
- bis(4-methylbenzyl) sulfide
- Bis-(4-methyl-benzyl)-sulfid
- bis-(4-methyl-benzyl)-sulfide
- di(p-methylbenzyl) sulfide
- Di-p-tolubenzyl-sulfid
- Di-p-xylyl-sulfid
- NSC151812
- p-tolyl-methyl sulphide
- SureCN915196
- KGBYNVUSDGMXEO-UHFFFAOYSA-N
- di-(4-Methylbenzyl)-sulfide
- NSC-151812
- 1-methyl-4-{[(4-methylbenzyl)sulfanyl]methyl}benzene
- 1-methyl-4-[(4-methylphenyl)methylsulfanylmethyl]benzene
- 1-methyl-4-(p-tolyl-methylsulfanyl-methyl)-benzene
- 13250-88-9
- DTXSID40157603
- NSC 151812
- SCHEMBL915196
- AB-131/40059071
- di-(p-methylbenzyl) sulfide
-
- Inchi: 1S/C16H18S/c1-13-3-7-15(8-4-13)11-17-12-16-9-5-14(2)6-10-16/h3-10H,11-12H2,1-2H3
- InChI Key: KGBYNVUSDGMXEO-UHFFFAOYSA-N
- SMILES: S(CC1C=CC(C)=CC=1)CC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 242.11304
- Monoisotopic Mass: 242.11292175g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- PSA: 0
Benzene,1,1'-[thiobis(methylene)]bis[4-methyl- Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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